Cas no 1009354-95-3 (4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1009354-95-3
• MF: C₁₇H₂₀ClNO₄
• MW: 337.798004150391
• MDL: MFCD10456202
• CID: 4675720
• Update Time: 2025-05-20

4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD10456202
• Inchi： 1S/C17H20ClNO4/c1-11-6-8-17(9-7-11)19(14(10-23-17)16(21)22)15(20)12-2-4-13(18)5-3-12/h2-5,11,14H,6-10H2,1H3,(H,21,22)
• InChI Key： CUCIETDOJMYTIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(C(=O)O)COC21CCC(C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 467
• Topological Polar Surface Area: 66.8

Additional information on 4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1009354-95-3)

The compound 4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1009354-95-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate spirocyclic framework and functional groups, including the chlorobenzoyl and carboxylic acid moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in drug discovery. The 1-oxa-4-azaspiro[4.5]decane core of this compound is a notable example, as it combines the stability of cyclic ethers with the reactivity of nitrogen-containing heterocycles. This dual functionality allows for enhanced pharmacokinetic properties, a topic frequently searched by professionals in the pharmaceutical industry. The presence of the 4-chlorobenzoyl group further augments its potential, as chlorinated aromatic compounds are often associated with improved binding affinity and metabolic stability.

One of the most searched questions in the context of CAS No. 1009354-95-3 revolves around its synthetic routes and scalability. The compound can be synthesized through multi-step organic reactions, including spirocyclization and acylations, which are well-documented in peer-reviewed literature. Its carboxylic acid group also opens doors for further derivatization, making it a valuable intermediate for the development of novel therapeutics. This aligns with the growing trend of fragment-based drug design, a hot topic in modern medicinal chemistry.

Another area of interest is the compound's potential role in addressing neurological disorders. The spirocyclic structure is known to exhibit blood-brain barrier permeability, a critical factor for CNS-targeted drugs. Researchers are exploring its applicability in conditions such as neurodegenerative diseases and chronic pain management, which are highly searched topics in both academic and public domains. The 8-methyl substituent may further modulate its lipophilicity, optimizing its distribution within the central nervous system.

From an industrial perspective, 4-(4-Chlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is also being investigated for its utility in catalysis and material science. Its unique structure can serve as a ligand for metal complexes, enhancing catalytic efficiency in asymmetric synthesis. This application is particularly relevant to the green chemistry movement, which emphasizes sustainable and efficient chemical processes. The compound's potential in polymer modification is another avenue of exploration, as its rigid spirocyclic core could impart desirable mechanical properties to advanced materials.

In summary, CAS No. 1009354-95-3 represents a multifaceted compound with broad applicability across pharmaceuticals, catalysis, and materials science. Its spirocyclic architecture, combined with functional groups like the chlorobenzoyl and carboxylic acid, positions it as a valuable entity in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.